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Compound of Interest

Compound Name:
(R)-2-Azido-2-phenylacetyl

chloride

Cat. No.: B12642333 Get Quote

This guide provides comprehensive information on the chemical properties and synthesis of

(R)-2-Azido-2-phenylacetyl chloride, a key reagent in synthetic organic chemistry. The data

is tailored for researchers, scientists, and professionals in the field of drug development and

chemical synthesis.

Physicochemical Properties
(R)-2-Azido-2-phenylacetyl chloride is a chiral acyl chloride containing an azide functional

group. Its specific rotation and reactivity make it a valuable building block in the synthesis of

various pharmaceutical compounds and complex organic molecules.

Property Value References

Molecular Formula C₈H₆ClN₃O

Molecular Weight 195.60 g/mol

Alternate Molecular Weight 195.608 g/mol

Alternate Molecular Weight 195.60574 g/mol

CAS Number 35353-41-4

IUPAC Name
(2R)-2-azido-2-phenylacetyl

chloride
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Synthesis Protocol
A common method for the preparation of 2-azido-2-phenylacetyl chloride involves the reaction

of 2-azido-2-phenylacetic acid with thionyl chloride. The following protocol is a representative

example of this synthesis.

Materials:

2-azido-2-phenylacetic acid

Thionyl chloride

Dichloromethane (optional, as a solvent for subsequent reactions)

Procedure:

A solution of 2-azido-2-phenylacetic acid (9.1 mmol) and thionyl chloride (5 ml) is prepared in

a suitable reaction vessel.

The reaction mixture is heated under reflux for 30 minutes.

Following the reflux period, the reaction solution is evaporated under reduced pressure to

remove excess thionyl chloride.

The resulting residue is 2-azido-2-phenylacetyl chloride.

This crude product can then be dissolved in an appropriate solvent, such as dichloromethane,

for use in subsequent reaction steps. For instance, it can be added to a solution containing an

amine to form an amide bond, a common step in the synthesis of more complex molecules.

Synthesis Workflow
The synthesis of 2-azido-2-phenylacetyl chloride from its corresponding carboxylic acid is a

straightforward process. The workflow diagram below illustrates the key steps.
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Synthesis workflow for (R)-2-Azido-2-phenylacetyl chloride.

To cite this document: BenchChem. [An In-depth Technical Guide to (R)-2-Azido-2-
phenylacetyl chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12642333#r-2-azido-2-phenylacetyl-chloride-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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